Isopropenyl acetate Isopropenyl acetate Isopropenyl acetate is a superior acetylating agent and decomposes into ketene and acetone by heating in presence of acid catalysts. Iodine in isopropenyl acetate is a unique catalyst for the acetylation of a variety of alcohols, phenols and amines under solvent free conditions.
Isopropenyl acetate forms copolyperoxides of different compositions with indene by the free radical-initiated oxidative copolymerization.
Isopropenyl acetate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Used to make other chemicals.
Isopropenyl acetate, also known as 1-methylvinyl acetate or 1-propen-2-ol, acetate, belongs to the class of organic compounds known as enol esters. These are ester derivatives of enols. They have the general formula RC=COC(=O)R' where R, R' = H or organyl group. Isopropenyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, isopropenyl acetate is primarily located in the cytoplasm. Isopropenyl acetate has a sweet, acetic, and berry taste.
